Cas no 1185075-13-1 (N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT)

N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT structure
1185075-13-1 structure
Product Name:N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT
CAS No:1185075-13-1
MF:C14H20F3N3O5
MW:367.320914268494
CID:824365
PubChem ID:45039676
Update Time:2025-04-19

N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT Chemical and Physical Properties

Names and Identifiers

    • N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT
    • 6-amino-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]hexanamide,2,2,2-trifluoroacetic acid
    • N-(2-Maleimidoethyl)
    • 6-amino-N-[2-(2,5-dioxopyrrol-1-yl)ethyl]hexanamide;2,2,2-trifluoroacetic acid
    • 1185075-13-1
    • J-003796
    • AKOS030255843
    • DTXSID40662060
    • Trifluoroacetic acid--6-amino-N-[2-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)ethyl]hexanamide (1/1)
    • Inchi: 1S/C12H19N3O3.C2HF3O2/c13-7-3-1-2-4-10(16)14-8-9-15-11(17)5-6-12(15)18;3-2(4,5)1(6)7/h5-6H,1-4,7-9,13H2,(H,14,16);(H,6,7)
    • InChI Key: SYSUAOFMLMQGSB-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(F)F.O=C(CCCCCN)NCCN1C(C=CC1=O)=O

Computed Properties

  • Exact Mass: 367.13600
  • Monoisotopic Mass: 367.13550523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 8
  • Complexity: 418
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130Ų

Experimental Properties

  • Melting Point: 85-89°C
  • PSA: 133.29000
  • LogP: 1.65850

N-(2-MALEIMIDOETHYL)-6-AMINOHEXANAMIDE, TRIFLUOROACETIC ACID SALT Pricemore >>

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